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Compound of Interest

Compound Name: 1,2-Dilinoleoylglycerol-d5

Cat. No.: B15598824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dilinoleoylglycerol-d5 was identified.

The following information is compiled from data on structurally similar compounds, including

glycerol and non-deuterated diacylglycerols. This guide is intended for informational purposes

for laboratory research use only and does not constitute a formal SDS.

Chemical and Physical Properties
1,2-Dilinoleoylglycerol-d5 is a deuterated form of 1,2-Dilinoleoylglycerol, a diacylglycerol

containing two linoleic acid chains. While specific experimental data for the deuterated

compound is limited, the physical and chemical properties are expected to be very similar to its

non-deuterated counterpart.

Table 1: Physical and Chemical Properties of 1,2-Dilinoleoyl-sn-glycerol (Analogue)
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Property Value Source

Molecular Formula C39H68O5 PubChem

Molecular Weight 617.0 g/mol PubChem

Physical Description Solid Human Metabolome Database

IUPAC Name

[(2S)-3-hydroxy-2-[(9Z,12Z)-

octadeca-9,12-

dienoyl]oxypropyl] (9Z,12Z)-

octadeca-9,12-dienoate

PubChem

Hazard Identification and Safety Precautions
Based on the safety data sheets of similar glycerolipids and glycerol, 1,2-Dilinoleoylglycerol-
d5 is not classified as a hazardous substance or mixture.[1][2][3] However, as with any

chemical, appropriate laboratory safety practices should be followed. The toxicological

properties have not been thoroughly investigated.[1]

Table 2: Hazard Information and Precautionary Statements
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Hazard Classification Precautionary Measures

Acute Toxicity Not Classified

To the best of our knowledge,

the chemical, physical, and

toxicological properties have

not been thoroughly

investigated.[1]

Skin Corrosion/Irritation Not Classified
Generally, the product does

not irritate the skin.[2]

Serious Eye Damage/Irritation Not Classified

Rinse opened eye for several

minutes under running water.

[2]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible or

confirmed human carcinogen

by IARC, NTP, or OSHA.[1][3]

No specific measures required.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of 1,2-Dilinoleoylglycerol-
d5 and ensuring laboratory safety.

Experimental Protocol: Standard Handling and Storage

Engineering Controls: Use in a well-ventilated area. Emergency eye wash fountains and

safety showers should be available in the immediate vicinity of use or handling.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat. Dispose of contaminated gloves

after use.[4]
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Respiratory Protection: Not typically required for small quantities in a well-ventilated area.

Storage: Store in a tightly sealed container in a cool, dry place. Some related compounds

are noted to be hygroscopic and sensitive to air and light.[1][3] Recommended storage is

often at -20°C.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.

Stability and Reactivity
Table 3: Stability and Reactivity Data

Parameter Information

Reactivity

No data available for the deuterated compound.

Nonreactive under normal conditions for similar

compounds.[4]

Chemical Stability
Stable under recommended storage conditions.

[4]

Possibility of Hazardous Reactions None under normal processing.[4]

Conditions to Avoid
Incompatible materials, excess heat, and

exposure to moist air or water.[4]

Incompatible Materials Strong oxidizing agents, strong bases.[4]

Hazardous Decomposition Products
Oxides of carbon and potentially irritating and

toxic gases/fumes upon combustion.[4]

Toxicological Information
Detailed toxicological studies on 1,2-Dilinoleoylglycerol-d5 are not available. The information

below is based on glycerol, a primary component.

Table 4: Acute Toxicity Data for Glycerol (Analogue)
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Route Species Value

Oral LD50 Rat 12,600 mg/kg[4]

Inhalation LC50 Rat
> 570 mg/m³ (1-hour

exposure)[4]

Biological Role and Signaling Pathways
1,2-Diacylglycerols, such as 1,2-Dilinoleoylglycerol, are important signaling molecules that can

be produced from the hydrolysis of phospholipids like phosphatidylinositol 4,5-bisphosphate

(PIP2). They are known activators of protein kinase C (PKC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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